Cas no 3672-37-5 (3-Nitroso-2-phenyl-imidazo1,2-apyridine)

3-Nitroso-2-phenyl-imidazo1,2-apyridine structure
3672-37-5 structure
Product Name:3-Nitroso-2-phenyl-imidazo1,2-apyridine
CAS No:3672-37-5
MF:C13H9N3O
MW:223.230062246323
MDL:MFCD00441388
CID:317067
PubChem ID:339977
Update Time:2025-04-19

3-Nitroso-2-phenyl-imidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

    • Imidazo[1,2-a]pyridine,3-nitroso-2-phenyl-
    • 3-NITROSO-2-PHENYL-IMIDAZO[1,2-A]PYRIDINE
    • 3-nitroso-2-phenylimidazo[1,2-a]pyridine
    • 1-aza-3-nitroso-2-phenylpyrrocoline
    • 2-Phenyl-3-nitroso-imidazo-1,2a-pyridin
    • 3-Nitroso-2-phenyl-imidazo[1,2-a]pyridin
    • 3-nitroso-2-phenylimidazo< 1,2-a> pyridine
    • 3-Nitroso-2-phenyl-imidazo< 1.2-a> pyridin
    • AC1Q6R0X
    • CTK4H7028
    • Imidazo(1,2-a)pyridine, 3-nitroso-2-phenyl-
    • NSC369059
    • Imidazo[1,2-a]pyridine, 3-nitroso-2-phenyl-
    • UNII-3CGX4QK107
    • NIOSH/NJ5787000
    • SCHEMBL3791465
    • HYFJUZQWWMWFQT-UHFFFAOYSA-
    • 3-nitroso-2-phenyl imidazo[1,2-a]pyridine
    • InChI=1/C13H9N3O/c17-15-13-12(10-6-2-1-3-7-10)14-11-8-4-5-9-16(11)13/h1-9H
    • NSC 369059
    • NJ57870000
    • CHEBI:78038
    • 3CGX4QK107
    • Q27147604
    • AKOS000416615
    • DTXSID70190184
    • MFCD00441388
    • 3-Nitroso-2-phenylimidazo(1,2-a)pyridine
    • 3672-37-5
    • NSC-369059
    • 3-Nitroso-2-phenyl-imidazo1,2-apyridine
    • MDL: MFCD00441388
    • Inchi: 1S/C13H9N3O/c17-15-13-12(10-6-2-1-3-7-10)14-11-8-4-5-9-16(11)13/h1-9H
    • InChI Key: HYFJUZQWWMWFQT-UHFFFAOYSA-N
    • SMILES: O=NC1=C(C2C=CC=CC=2)N=C2C=CC=CN21

Computed Properties

  • Exact Mass: 223.07467
  • Monoisotopic Mass: 223.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 46.7Ų

Experimental Properties

  • PSA: 46.73
  • LogP: 3.39920

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